Cas no 1001500-79-3 (ethyl 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate
• CAS No: 1001500-79-3
• MF: C₉H₁₃N₃O₅
• MW: 243.216622114182
• MDL: MFCD04969821
• CID: 2952004
• PubChem ID: 7017633
• Update Time: 2025-04-21

ethyl 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-(3-甲氧基-4-硝基-1H-吡唑-1-基)丙酸乙酯
• AKOS B020588
• ART-CHEM-BB B020588
• Ethyl 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate
• 3-(3-METHOXY-4-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID ETHYL ESTER
• ethyl 3-(3-methoxy-4-nitropyrazol-1-yl)propanoate
• STK313323
• ethyl3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate
• 1H-pyrazole-1-propanoic acid, 3-methoxy-4-nitro-, ethyl ester
• DTXSID101235944
• Ethyl 3-methoxy-4-nitro-1H-pyrazole-1-propanoate
• ALBB-021613
• AKOS000310381
• H33113
• MFCD04969821
• AKOS015922316
• LS-06525
• 1001500-79-3
• ethyl 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate

• MDL： MFCD04969821
• Inchi： 1S/C9H13N3O5/c1-3-17-8(13)4-5-11-6-7(12(14)15)9(10-11)16-2/h6H,3-5H2,1-2H3
• InChI Key： KAJICRPGNPRJSH-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1C=C(C(=N1)OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.08552052Da
• Monoisotopic Mass: 243.08552052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.2